Cas no 140171-66-0 (Amlodipine Dimethyl Ester)

• Product Name: Amlodipine Dimethyl Ester
• CAS No: 140171-66-0
• MF: C₁₉H₂₃ClN₂O₅
• MW: 394.849324464798
• MDL: MFCD19704867
• CID: 1058480
• PubChem ID: 11200267
• Update Time: 2025-05-19

Amlodipine Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• Amlodipine Dimethyl Ester
• Dimethyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• dimethyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• EPZ 5676
• dimethylamlodipine
• UNII-5TQ5PD1804
• Amlodipine Besilate Imp. F (EP)
• 2-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylic Acid 3,5-dimethyl Ester
• 3,5-Dimethyl 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate
• AMLODIPINE BESILATE IMPURITY F [EP IMPURITY]
• F19443
• Amlodipine besilate impurity F
• SCHEMBL5477290
• 5TQ5PD1804
• Dimethyl (4RS)-2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• Amlodipine Besilate Imp. F (EP); Amlodipine Imp. F (EP); Dimethyl (4RS)-2-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate; Amlodipine Related Compound F; Amlodipine Besilate Impurity F; Amlodipine Impurity F
• AS-78726
• 2-(2-amino-ethoxymethyl)-4-(2-chloro-phenyl)-6-methyl-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester
• 3,5-Pyridinedicarboxylic acid, 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, dimethyl ester
• 2-((2-Aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylic acid dimethyl ester
• 3,5-Pyridinedicarboxylic acid, 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, 3,5-dimethyl ester
• (+/-)-3,5-Pyridinedicarboxylic acid, 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, dimethyl ester
• DTXSID301111409
• 140171-66-0
• Dimethyl (4RS)-2-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• J-007364
• Amlodipine besilate impurity F [EP]
• UDSAEMGNQXMCDF-UHFFFAOYSA-N
• Amlodipine EP Impurity F
• Dimethyl2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• AKOS027422467
• Q27262859

• MDL： MFCD19704867
• Inchi： 1S/C19H23ClN2O5/c1-11-15(18(23)25-2)16(12-6-4-5-7-13(12)20)17(19(24)26-3)14(22-11)10-27-9-8-21/h4-7,16,22H,8-10,21H2,1-3H3
• InChI Key： UDSAEMGNQXMCDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)OC)=C(C)NC(COCCN)=C1C(=O)OC

Computed Properties

• Exact Mass: 394.13000
• Monoisotopic Mass: 394.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: NA
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• PSA: 99.88000
• LogP: 2.90530

Amlodipine Dimethyl Ester Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on Amlodipine Dimethyl Ester

Amlodipine Dimethyl Ester (CAS No. 140171-66-0): A Comprehensive Overview of Its Properties and Applications

Amlodipine Dimethyl Ester (CAS No. 140171-66-0) is a key intermediate in the synthesis of amlodipine, a widely prescribed calcium channel blocker used to treat hypertension and angina. This compound, also known as amlodipine dimethyl ester, plays a critical role in pharmaceutical manufacturing due to its stability and reactivity. In recent years, the demand for high-purity intermediates like amlodipine dimethyl ester has surged, driven by the growing prevalence of cardiovascular diseases and the need for efficient drug production.

The chemical structure of Amlodipine Dimethyl Ester features a dihydropyridine core, which is essential for its biological activity. Researchers and manufacturers often focus on optimizing the synthesis of this compound to improve yield and reduce impurities. With the rise of green chemistry and sustainable practices, many are exploring eco-friendly methods to produce amlodipine dimethyl ester, aligning with global trends toward environmentally responsible pharmaceuticals.

One of the most searched questions related to Amlodipine Dimethyl Ester is: *"What is the role of CAS No. 140171-66-0 in drug synthesis?"* This reflects the compound's importance in the pharmaceutical industry. Additionally, queries like *"amlodipine dimethyl ester solubility"* and *"amlodipine dimethyl ester synthesis route"* highlight the technical aspects that professionals and researchers are keen to understand. These topics are often discussed in forums and academic papers, emphasizing the compound's relevance.

From a regulatory standpoint, Amlodipine Dimethyl Ester is not classified as a hazardous material, making it safer to handle in controlled environments. However, proper storage conditions—such as avoiding moisture and extreme temperatures—are recommended to maintain its stability. This aligns with the broader industry focus on quality control and good manufacturing practices (GMP), which are critical for ensuring the safety and efficacy of pharmaceutical intermediates.

In the context of drug development, Amlodipine Dimethyl Ester serves as a precursor to amlodipine besylate, the active ingredient in popular medications like Norvasc®. The conversion process involves ester hydrolysis and salt formation, which are well-documented in the literature. As the pharmaceutical industry continues to innovate, the demand for reliable intermediates like amlodipine dimethyl ester is expected to grow, particularly in emerging markets where access to affordable hypertension treatments is a priority.

Another trending topic is the use of artificial intelligence (AI) in optimizing chemical synthesis. Researchers are leveraging AI to predict reaction pathways for compounds like Amlodipine Dimethyl Ester, reducing trial-and-error in the lab. This intersection of technology and chemistry is reshaping how intermediates are produced, making processes faster and more cost-effective.

In summary, Amlodipine Dimethyl Ester (CAS No. 140171-66-0) is a vital component in the pharmaceutical supply chain, with applications spanning from research to large-scale production. Its significance is underscored by the increasing focus on cardiovascular health and sustainable drug manufacturing. By addressing common queries and aligning with industry trends, this overview aims to provide a valuable resource for professionals and enthusiasts alike.